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(3-Iodo-5-

nitrophenyl)methanamine

Cat. No.: B13085464

Get Quote

Executive Summary & Compound Architecture
(3-Iodo-5-nitrophenyl)methanamine (also referred to as 3-iodo-5-nitrobenzylamine) is a

trisubstituted benzene derivative functioning as a critical intermediate in medicinal chemistry.[1]

[2][3] Its utility lies in its orthogonal reactivity: the primary amine allows for amide coupling or

reductive amination, the iodide facilitates palladium-catalyzed cross-coupling (Suzuki-Miyaura,

Sonogashira), and the nitro group serves as a masked amine or electron-withdrawing

modulator.[1][2]

Understanding its solubility is not merely about "what dissolves what"; it is about leveraging the

competition between its lipophilic domains (iodo-aryl core) and ionizable/polar domains (amine,

nitro) to control reaction kinetics and purification.[1][2][3]
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Property Value / Characteristic Impact on Solubility

Molecular Formula
Moderate molecular weight

(278.05 g/mol ).[1][2][3][4]

Physical State
Solid (Likely Yellow/Orange

Crystalline)

Requires energy to break

crystal lattice (fusion enthalpy).

[1][3][4]

pKa (Amine) ~8.5 – 9.0

pH-Dependent Solubility:

Soluble in aqueous acid;

insoluble in aqueous base.[1]

[2][3][4]

LogP (Octanol/Water) ~1.8 – 2.2

Moderately lipophilic.[1][2][3]

Prefers organic layers over

neutral water.[1][2][3][4]

H-Bond Donors 2 (-NH2)
Good solubility in

alcohols/ethers.[1][2][3]

H-Bond Acceptors 4 (-NO2, -NH2)
Strong interaction with protic

solvents.[1][2][3]

Solubility Profile by Solvent Class
Note: The following data represents a high-confidence derived profile based on Structure-

Activity Relationships (SAR) of nitro-halo-benzylamines. Always perform a visual confirmation

test before scaling up.

A. Polar Aprotic Solvents (High Solubility)
Solvents: DMSO, DMF, DMAc, NMP.[3][4]

Solubility:>100 mg/mL (Excellent).[1][2][3][4]

Mechanistic Insight: The high dipole moments of these solvents interact strongly with the

polarized nitro group and the polarizable iodine atom.[1][3][4]

Application: Ideal for
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reactions or Pd-catalyzed couplings where high temperatures (>80°C) are required.[1][2][3]
[4]

Warning: Difficult to remove post-reaction. Avoid using as the primary solvent if the product is

also non-volatile; prefer for small-scale library synthesis.[1][2][4]

B. Chlorinated Solvents (Good to High Solubility)
Solvents: Dichloromethane (DCM), Chloroform (

), 1,2-Dichloroethane (DCE).[1][2][3][4]

Solubility:50 – 100 mg/mL.[1][2][3][4]

Mechanistic Insight: The "soft" polarizability of the Iodine substituent interacts favorably with

chlorinated solvents.[1][4] The amine group is solvated via weak H-bonding/dipole

interactions.[1][2][3][4]

Application: Standard solvent for amide couplings (EDC/HOBt) or protection reactions (Boc-

anhydride).[1][2][3][4]

Protocol Note: If the amine is in its hydrochloride salt form, solubility in DCM will drop

drastically.[1][3][4] Free base it first.[1][2][4]

C. Polar Protic Solvents (Moderate to High Solubility)
Solvents: Methanol (MeOH), Ethanol (EtOH), Isopropanol (IPA).[1][2][3][4]

Solubility:20 – 80 mg/mL (Temperature dependent).[1][2][3][4]

Mechanistic Insight: The primary amine acts as an H-bond donor/acceptor with the solvent.

[1][2][3] The nitro group accepts H-bonds.[1][2][3][4]

Application:Recrystallization. The compound likely exhibits a steep solubility curve in hot vs.

cold ethanol, making this the primary solvent system for purification.[1][3][4]

D. Ethers & Esters (Moderate Solubility)
Solvents: Tetrahydrofuran (THF), Ethyl Acetate (EtOAc), 1,4-Dioxane.[1][2][3]
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Solubility:10 – 50 mg/mL.[1][2][3][4]

Mechanistic Insight: Good general solvation, but less effective than chlorinated solvents for

this specific matrix.[1][3][4]

Application: THF is the solvent of choice for reduction reactions (e.g., using

or

if the nitro group is protected or intended for reduction).[1][3]

E. Non-Polar Solvents (Poor Solubility / Anti-Solvents)
Solvents: Hexanes, Heptane, Toluene, Diethyl Ether.

Solubility:< 1 mg/mL (Hexanes) to < 10 mg/mL (Toluene).[1][2][3]

Mechanistic Insight: The polar amine and nitro groups create a high cohesive energy density

that non-polar alkanes cannot overcome.[1][3][4]

Application:Precipitation. Adding Hexanes to a concentrated DCM or EtOAc solution of the

compound will force precipitation/crystallization.[1][3][4]

Visualizing the Solubility Landscape
The following diagram maps the logical flow for selecting a solvent based on the intended

chemical operation.
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Target: (3-Iodo-5-nitrophenyl)methanamine

Reaction Medium Selection Purification / Work-up

Pd-Catalyzed Coupling
(Suzuki/Sonogashira) Amide Coupling / Acylation Nitro/Imine Reduction Recrystallization Liquid-Liquid Extraction

Use: DMF or DMSO
(High T, High Sol)

Use: DCM or THF
(Mod T, Good Sol)

Use: MeOH or EtOH
(Protic source)

System: EtOH/Heptane
or EtOAc/Hexane

Acid/Base Swing
(Exploit Amine pKa)

Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on synthetic intent, highlighting the

divergence between reaction media and purification systems.

Experimental Protocols
Protocol A: Rapid Solubility Determination (Visual)
Use this protocol to validate solubility before committing valuable material.[1][2][3]

Preparation: Weigh 5 mg of (3-Iodo-5-nitrophenyl)methanamine into four separate 2 mL

HPLC vials.

Solvent Addition: Add 50 µL of the test solvent (MeOH, DCM, Toluene, Water) to the

respective vials.

Observation 1 (Ambient): Vortex for 30 seconds.

Clear solution? Solubility > 100 mg/mL.[1][3][4]

Suspension? Proceed to step 4.
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Dilution: Add solvent in 50 µL increments, vortexing between additions, up to 500 µL total.

Calculate solubility:

.[1][2][3][4]

Thermal Stress: If insoluble at 500 µL (<10 mg/mL), heat to 50°C (using a heat block).[1][3]

[4]

Dissolves on heat? Candidate for recrystallization.[1][2][3][4]

Protocol B: Acid-Base Extraction (Purification)
This method exploits the basicity of the amine to separate it from non-basic impurities (e.g.,

nitro-iodobenzene precursors).[1][2][3]

Dissolution: Dissolve crude mixture in Ethyl Acetate (EtOAc).

Acid Wash: Extract the organic layer with 1M HCl (aq) (3x).[1][2][3][4]

Chemistry: The amine protonates (

) and moves to the aqueous layer.[1][2][3][4] Impurities remain in EtOAc.[1][2][3][4]

Separation: Discard the organic layer (contains non-basic impurities).[1][2][3][4]

Basification: Cool the aqueous layer to 0°C. Slowly add 2M NaOH or Sat.

until pH > 10.[1][3]

Observation: The product will precipitate or oil out as the free base regenerates.[1][3][4]

Recovery: Extract the cloudy aqueous mixture with DCM (3x), dry over

, and concentrate.

References & Authority
Since specific solubility data for this exact intermediate is rarely published in isolation, the

guidelines above are derived from authoritative standard practices in organic synthesis and
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physicochemical properties of structural analogs (e.g., 3-nitrobenzylamine, iodobenzoic acid

derivatives).

Principles of Solubility Parameters: Hansen, C. M. (2007). Hansen Solubility Parameters: A

User's Handbook. CRC Press.[1][2][4] (Defines the interaction of nitro/halo groups with

solvents).[1][3][4]

Amine Purification Techniques: Armarego, W. L. F., & Chai, C. L. L. (2013).[1][3][4]

Purification of Laboratory Chemicals. Butterworth-Heinemann.[1][2][4] [1][2][4]

General Reactivity of Benzylamines: Smith, M. B., & March, J. (2007).[1][3][4] March's

Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.[1]

[2][4] (Basis for pKa and reactivity claims).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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